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Compound of Interest

Compound Name: SID 24785302
CAS No.: 378197-09-2
Cat. No.: B12858318
Get Quote
. J

A comprehensive analysis of Erastin, a canonical inducer of ferroptosis, is detailed below.
Information regarding SID 24785302 is currently unavailable in published scientific literature,
precluding a direct comparison.

Erastin: A Multi-Targeted Ferroptosis Inducer

Erastin was one of the first small molecules identified to induce a non-apoptotic, iron-
dependent form of cell death, which was later termed ferroptosis.[1][2][3] It has since become a
widely used tool compound in cancer biology research to study the mechanisms of ferroptosis
and to explore it as a potential therapeutic strategy.

Mechanism of Action

Erastin induces ferroptosis through several mechanisms, primarily centered on the inhibition of
the cystine/glutamate antiporter, system Xc-.[1][2][3][4] This inhibition leads to a cascade of
events culminating in iron-dependent lipid peroxidation and cell death.

« Inhibition of System Xc-: System Xc- is a heterodimeric amino acid transporter composed of
the subunits SLC7A11 and SLC3A2. It imports extracellular cystine in exchange for
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intracellular glutamate.[2][3][4] Erastin directly inhibits the function of system Xc-, leading to
a depletion of intracellular cystine.[2][4]

Glutathione (GSH) Depletion: Cystine is readily reduced to cysteine within the cell, which is a
critical precursor for the synthesis of the major intracellular antioxidant, glutathione (GSH).[2]
[3] By blocking cystine uptake, erastin causes a significant depletion of the cellular GSH
pool.[4][5]

Inactivation of GPX4: Glutathione peroxidase 4 (GPX4) is a key enzyme that utilizes GSH to
reduce toxic lipid hydroperoxides (L-OOH) to non-toxic lipid alcohols (L-OH), thereby
protecting cells from lipid peroxidation.[2][3] The depletion of GSH leads to the inactivation of
GPX4.[5][6]

Lipid Peroxidation: With GPX4 inactivated, the cell's ability to repair lipid damage is
compromised. In the presence of iron, polyunsaturated fatty acids (PUFAS) in cellular
membranes undergo extensive peroxidation, leading to the accumulation of lipid reactive
oxygen species (L-ROS).[4][7] This unchecked lipid peroxidation disrupts membrane integrity
and ultimately leads to cell death.[3][8]

Other Targets: Besides system Xc-, erastin has been reported to interact with the voltage-
dependent anion channels (VDACSs) 2 and 3 on the outer mitochondrial membrane.[1][4] This
interaction can alter mitochondrial metabolism and contribute to the production of ROS.[1]
Some studies also suggest that erastin can activate p53, which may further contribute to the
inhibition of SLC7A11.[1]

Quantitative Data on Erastin's Efficacy

The effective concentration of erastin to induce ferroptosis can vary depending on the cell line
and experimental conditions.
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Experimental Protocols
Inducing Ferroptosis with Erastin in Cell Culture

This protocol is a general guideline and should be optimized for specific cell lines and
experimental goals.

Materials:

e Cellline of interest

o Complete cell culture medium

» Erastin (stock solution typically in DMSO)

» Ferrostatin-1 (Fer-1), a ferroptosis inhibitor (optional, for validation)

o Cell viability assay (e.g., MTT, CellTiter-Glo)

» Reagents for measuring lipid peroxidation (e.g., C11-BODIPY 581/591)

o Reagents for measuring intracellular iron (e.g., Phen Green SK)
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e Phosphate-buffered saline (PBS)
e 96-well plates
Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the
exponential growth phase at the time of treatment. Allow cells to adhere overnight.

o Compound Preparation: Prepare serial dilutions of erastin in complete cell culture medium
from a stock solution. A typical concentration range to test is 0.1 to 50 uM. If using, prepare a
working solution of Fer-1 (a typical concentration is 1-10 puM).

e Treatment:

o For erastin treatment, remove the old medium and add the medium containing the desired
concentrations of erastin.

o For co-treatment with an inhibitor, pre-incubate the cells with Fer-1 for 1-2 hours before
adding erastin.

o Include appropriate controls: untreated cells, vehicle control (DMSO), and inhibitor-only
control.

 Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours). The optimal
time will vary between cell lines.

o Assessment of Ferroptosis:

o Cell Viability: Measure cell viability using a standard assay according to the manufacturer's
instructions.

o Lipid Peroxidation: Stain cells with C11-BODIPY 581/591 and analyze by flow cytometry or
fluorescence microscopy. A shift in fluorescence from red to green indicates lipid
peroxidation.

o Intracellular Iron: Stain cells with Phen Green SK and analyze by flow cytometry to
measure intracellular labile iron levels.
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In Vivo Studies with Erastin

o Administration: In a mouse xenograft model using fallopian tube-derived tumor-initiating
cells, erastin was administered daily via intraperitoneal injection at a dose of 20 mg/kg for 18

days.

o Assessment: Tumor number and mass were measured at the end of the treatment period.

Signaling Pathways and Experimental Workflows
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Erastin's Mechanism of Action in Inducing Ferroptosis
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Caption: Signaling pathway of erastin-induced ferroptosis.
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Workflow for Assessing Erastin-Induced Ferroptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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